Cas no 88499-93-8 (Quinoline, 2-chloro-4,6,7-trimethyl-)

• Product Name: Quinoline, 2-chloro-4,6,7-trimethyl-
• CAS No: 88499-93-8
• MF: C₁₂H₁₂ClN
• MW: 205.683382034302
• CID: 630491
• PubChem ID: 13148815
• Update Time: 2025-04-19

Quinoline, 2-chloro-4,6,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-chloro-4,6,7-trimethyl-
• 2-chloro-4,6,7-trimethylquinoline
• 88499-93-8
• DTXSID00522116
• MFCD21647767

• Inchi： 1S/C12H12ClN/c1-7-4-10-9(3)6-12(13)14-11(10)5-8(7)2/h4-6H,1-3H3
• InChI Key： JKOIKEVCSFUKRR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C2C=C(C)C(C)=CC2=N1

Computed Properties

• Exact Mass: 205.0658271g/mol
• Monoisotopic Mass: 205.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9Ų